Cas no 1496064-53-9 (3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid)

• Product Name: 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid
• CAS No: 1496064-53-9
• MF: C₁₂H₉ClN₂O₂S
• MW: 280.730060338974
• CID: 5209809
• PubChem ID: 64374686
• Update Time: 2025-10-29

3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-[(5-chloro-2-pyridinyl)thio]-
• 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid

• Inchi： 1S/C12H9ClN2O2S/c13-8-2-4-11(15-6-8)18-10-3-1-7(12(16)17)5-9(10)14/h1-6H,14H2,(H,16,17)
• InChI Key： DNWCAMLJXNWDGW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(SC2=NC=C(Cl)C=C2)C(N)=C1

Additional information on 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid

Comprehensive Overview of 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid (CAS No. 1496064-53-9)

3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid (CAS No. 1496064-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfanylbenzoic acid backbone and 5-chloropyridin-2-yl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and reactivity, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's CAS No. 1496064-53-9 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Its structure combines a benzoic acid moiety with an amino group and a chloropyridine ring, offering diverse functionalization opportunities. This versatility aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to derivatize such scaffolds.

In recent years, the demand for high-purity intermediates like 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid has surged, driven by advancements in precision medicine and crop protection. Users frequently search for terms such as "synthetic routes for sulfanylbenzoic derivatives" or "applications of chloropyridine compounds," reflecting growing interest in its utility. Computational tools like AI-driven molecular modeling further accelerate its exploration, enabling researchers to predict its behavior in biological systems.

From a technical perspective, the compound's solubility, stability, and reactivity under varying conditions are key focus areas. Laboratories often optimize protocols to enhance its yield and purity, addressing challenges like byproduct formation or scalability. These efforts resonate with broader industry priorities, including cost-effective manufacturing and waste reduction.

Beyond its chemical properties, 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoic acid is also discussed in contexts like intellectual property and regulatory compliance. Patent filings and safety data sheets (SDS) frequently cite its CAS number, underscoring its commercial relevance. As global regulations evolve, stakeholders prioritize REACH compliance and lifecycle assessment to ensure sustainable usage.

In summary, CAS No. 1496064-53-9 represents a nexus of innovation, bridging fundamental chemistry with applied sciences. Its multifaceted role in R&D continues to inspire collaborations across academia and industry, cementing its status as a compound of enduring scientific and industrial value.